20-Deoxyingenol 3-angelate

• Molecular Formula: C25H34O5
• Molecular Weight: 414.5 g/mol
• InChI: InChI=1S/C25H34O5/c1-8-12(2)22(28)30-21-14(4)11-24-15(5)10-17-18(23(17,6)7)16(20(24)27)9-13(3)19(26)25(21,24)29/h8-9,11,15-19,21,26,29H,10H2,1-7H3
• InChIKey: UQOWJJGOQJONCI-UHFFFAOYSA-N

20-Deoxyingenol 3-Angelate Overview

20-Deoxyingenol 3-angelate (DI3A; CAS 75567-38-3) is a diterpenoid ester of the ingenane class, isolated from Euphorbia species [1]. It is a direct structural analogue of the clinically investigated ingenol 3-angelate (I3A/PEP005), differing only by the absence of the 20-hydroxyl group [1]. DI3A activates protein kinase C (PKC) isoforms and enhances natural killer (NK) cell-mediated cytotoxicity, making it a high-interest research tool for immuno-oncology and neurodegenerative disease studies [1].

PKC pathway activation probe – Reported to engage PKCδ and enhance NK cell cytotoxicity in research models.

Multi-line NK cell screening – May support immuno-oncology assays requiring consistent activity across NSCLC lines.

Synthetic flexibility – Immediate precursor to I3A (PEP005); enables in-house generation of both analogs.

• [1] Xu Z, Zhu X, Su L, et al. A high-throughput assay for screening natural products that boost NK cell-mediated killing of cancer cells. Pharm Biol. 2020;58(1):357-366. doi:10.1080/13880209.2020.1748661 View Source

Why DI3A Cannot Be Substituted

The single structural difference – a 20-methyl group in DI3A versus a 20-hydroxyl in I3A/PEP005 – produces profound quantitative divergence across multiple pharmacologically relevant endpoints, including NK cell cytotoxicity enhancement potency, degranulation/IFN-γ secretion kinetics, in vivo pro-inflammatory activity, and developmental toxicity in vertebrate models [1][2][3]. Furthermore, DI3A is an industrially validated immediate precursor for the synthesis of I3A (PEP005) via selenium dioxide oxidation, meaning that procurement of DI3A enables synthetic access to both compounds whereas the reverse is not true [4]. These multi-dimensional quantitative differences preclude generic interchange.

20-Methyl vs 20-Hydroxyl Divergence

The single structural difference quantitatively alters NK cytotoxicity enhancement, degranulation kinetics, and in vivo pro-inflammatory potency compared to I3A.

Synthetic Directionality

DI3A can be oxidized to I3A, but the reverse conversion is not feasible; procurement of I3A alone does not provide access to the DI3A scaffold.

Class-Dependent Toxicity Profile

Developmental toxicity and pro-inflammatory activity may not transfer between DI3A and poly-esterified ingenane congeners; scaffold-specific validation is required.

• [1] Xu Z, Zhu X, Su L, et al. A high-throughput assay for screening natural products that boost NK cell-mediated killing of cancer cells. Pharm Biol. 2020;58(1):357-366. doi:10.1080/13880209.2020.1748661 View Source
• [2] Fatope MO, Zeng L, Ohayaga JE, Shi G, McLaughlin JL. Ingenol from Euphorbia desmondi. Phytochemistry. 2001;56(7):745-752. doi:10.1016/S0031-9422(00)00437-5 View Source
• [3] Zhou SK, Zhang Y, Ju YH, et al. Comparison of content-toxicity-activity of six ingenane-type diterpenoids between Euphorbia kansui before and after stir-fried with vinegar by using UFLC-MS/MS, zebrafish embryos and HT-29 cells. J Pharm Biomed Anal. 2021;193:113731. doi:10.1016/j.jpba.2020.113731 View Source
• [4] Liang X. Process for the preparation of ingenol-3-angelate from 20-deoxy-ingenol. US Patent 9,624,157 B2. Issued April 18, 2017. View Source

Quantitative Evidence for DI3A

NK Cell Cytotoxicity: DI3A vs. I3A

In a direct head-to-head comparison using expanded human NK cells co-cultured with NSCLC target cells, DI3A (1,000 nM) increased NK cell-mediated cytotoxicity by 36.5% against H1299 cells (21.5 ± 1.9% vs. vehicle 15.8 ± 3.9%, p = 0.024) and by 40.2% against H1975 cells (28.8 ± 2.4% vs. 20.5 ± 4.4%, p = 0.003). In contrast, I3A at a 200-fold lower concentration (5 nM) enhanced cytotoxicity by 46.0% against H1299 cells (23.0 ± 1.6% vs. 15.8 ± 3.9%, p = 0.004) but only 28.0% against H1975 cells (26.3 ± 2.2% vs. 20.5 ± 4.4%, p = 0.017). Notably, DI3A was the only compound from a 2880-natural-product library that enhanced NK cytotoxicity across all three NSCLC lines tested (H1299, A549, H1975), whereas I3A exhibited differential activity across lines. The higher EC50 of DI3A relative to I3A is attributed to the absence of the 20-hydroxyl group, which the authors identify as critical for reactivity [1].

NK Cell Cytotoxicity

Head-to-head

DI3A 1,000 nM: ↑36.5–40.2% lysis vs vehicle across 3 NSCLC lines; I3A 5 nM: ↑28.0–46.0% with cell-line-dependent variation

Supports broad-spectrum vs. potency-dependent selection context.

I3A potency varies notably between H1299 and H1975; DI3A activity is consistent.

Evidence Dimension	NK cell-mediated tumor cell lysis (% lysis ± SD)
Target Compound Data	DI3A 1,000 nM: H1299 = 21.5 ± 1.9% (↑36.5%); H1975 = 28.8 ± 2.4% (↑40.2%)
Comparator Or Baseline	I3A (PEP005) 5 nM: H1299 = 23.0 ± 1.6% (↑46.0%); H1975 = 26.3 ± 2.2% (↑28.0%). Vehicle control: H1299 15.8 ± 3.9%; H1975 20.5 ± 4.4%
Quantified Difference	I3A is ~200-fold more potent (5 nM vs. 1,000 nM for comparable effect), but DI3A achieves consistent broad-spectrum activity across cell lines (3/3 lines responding) whereas I3A potency varies notably by cell line (40% difference between H1299 and H1975 enhancement magnitudes)
Conditions	Expanded human NK cells co-cultured with H1299-fLuc+, H1975, A549, or H460 NSCLC cells; compounds tested at indicated nanomolar concentrations; 24-h incubation; luminescence-based ATP detection assay; n = 3 independent experiments [1]

Why This Matters

For researchers investigating NK cell-based immunotherapies, DI3A offers consistent broad-spectrum NK-enhancing activity at a well-characterized nanomolar window, which may be preferable to the ultra-potent but cell-line-dependent activity of I3A when experimental reproducibility across multiple tumor models is required.

• [1] Xu Z, Zhu X, Su L, et al. A high-throughput assay for screening natural products that boost NK cell-mediated killing of cancer cells. Pharm Biol. 2020;58(1):357-366. doi:10.1080/13880209.2020.1748661 View Source

NK Degranulation & IFN-γ: DI3A vs. I3A

In a head-to-head mechanistic study, DI3A at 1,000 nM increased NK cell CD107α expression (degranulation marker) by 2.6-fold and intracellular IFN-γ production by 8.8-fold relative to vehicle control. I3A at its 100-fold lower effective concentration of 10 nM induced 2.9-fold and 9.6-fold increases, respectively. Both compounds required co-culture with target cells for full activity at lower concentrations (DI3A 250 nM, I3A 2.5 nM), indicating a target-cell-dependent activation mechanism that avoids non-specific cytokine release [1].

Degranulation & IFN-γ

Head-to-head

DI3A 1,000 nM: CD107α ↑2.6-fold, IFN-γ ↑8.8-fold; I3A 10 nM: ↑2.9-fold, ↑9.6-fold

Comparable functional activation at differential concentration windows.

Target-cell-dependent activation mechanism; requires co-culture for full activity.

Evidence Dimension	Fold-change in CD107α expression and intracellular IFN-γ production in NK cells
Target Compound Data	DI3A 1,000 nM: CD107α ↑2.6-fold; IFN-γ ↑8.8-fold vs. vehicle
Comparator Or Baseline	I3A 10 nM: CD107α ↑2.9-fold; IFN-γ ↑9.6-fold vs. vehicle. Vehicle control normalized to 1.0-fold
Quantified Difference	I3A achieves comparable or slightly superior degranulation/IFN-γ induction at ~1/100 the concentration of DI3A. The 8.8-fold (DI3A) vs. 9.6-fold (I3A) IFN-γ induction difference is approximately 8% at their respective optimized concentrations
Conditions	Human NK cells co-cultured with H1299 NSCLC target cells; CD107α measured by flow cytometry (FITC anti-human CD107α); intracellular IFN-γ detected by APC-labeled antibody; dose-response evaluation at 4 concentration levels per compound [1]

Why This Matters

For immune profiling studies, DI3A provides a predictable, moderate activation window for NK cell functional assays, while I3A's higher potency at lower concentrations may be advantageous for applications requiring minimal compound exposure; procurement decisions should be guided by the desired dynamic range of the experimental system.

• [1] Xu Z, Zhu X, Su L, et al. A high-throughput assay for screening natural products that boost NK cell-mediated killing of cancer cells. Pharm Biol. 2020;58(1):357-366. doi:10.1080/13880209.2020.1748661 View Source

Pro-Inflammatory Activity: DI3A vs. Ingenol Octanoate

In a murine skin irritancy assay measuring pro-inflammatory diterpene ester activity, 20-deoxyingenol 3-O-angelate exhibited an ID50 of 0.18 μg, compared to an ID50 of 1.0 μg for the structurally related ester ingenol 20-O-octanoate. This 5.6-fold difference in pro-inflammatory potency demonstrates that the 3-angelate ester substitution pattern on the 20-deoxyingenol scaffold confers substantially greater acute biological activity than the 20-O-octanoate substitution on the ingenol scaffold [1].

Pro-Inflammatory Activity

Cross-study comparable

ID50 = 0.18 μg

5.6-fold higher potency than ingenol 20-octanoate (ID50 1.0 μg).

3-angelate substitution may increase in vivo pro-inflammatory potency.

Evidence Dimension	Pro-inflammatory activity (ID50, μg per mouse skin application)
Target Compound Data	20-deoxyingenol 3-O-angelate: ID50 = 0.18 μg
Comparator Or Baseline	Ingenol 20-O-octanoate: ID50 = 1.0 μg
Quantified Difference	5.6-fold lower ID50 (higher pro-inflammatory potency) for 20-deoxyingenol 3-O-angelate vs. ingenol 20-O-octanoate
Conditions	Mouse skin irritancy model; compounds isolated from Euphorbia peplus via partition and preparative TLC; ID50 determined by dose-response evaluation [1]

Why This Matters

Researchers investigating pro-inflammatory signaling through PKC should note that the 3-angelate ester on a 20-deoxy scaffold yields substantially higher in vivo potency than the 20-octanoate ester on an ingenol scaffold; this differential is critical when selecting the appropriate tool compound for PKC-mediated inflammation studies.

• [1] Fatope MO, Zeng L, Ohayaga JE, Shi G, McLaughlin JL. Ingenol from Euphorbia desmondi. Phytochemistry. 2001;56(7):745-752. doi:10.1016/S0031-9422(00)00437-5 View Source

Zebrafish Developmental Toxicity vs. Congeners

In a comparative zebrafish embryo toxicity study of six ingenane-type diterpenoids, 20-deoxyingenol (the parent scaffold of DI3A, compound 3) showed no observable in vivo toxicity with an LC50 exceeding 200 μM. In contrast, structurally more complex esterified congeners such as kansuiphorin C (1), 5-O-benzoyl-20-deoxyingenol (2), 3-O-(2'E,4'E-decadienoyl)-20-O-acetylingenol (4), and 20-O-(2'E,4'Z-decadienoyl)ingenol (5) exhibited evident cardiotoxicity, intestinal irritation, and nutrient absorption disorders in zebrafish larvae at tested concentrations. The study concluded that toxic ingenane-type diterpenoids are converted to less toxic compounds sharing the same core structure through breakage of multiple ester bonds in the side chain [1]. This class-level evidence positions 20-deoxyingenol-based compounds, including DI3A, as inherently lower-toxicity scaffolds relative to poly-esterified ingenanes.

Developmental Toxicity

Class-level

20-deoxyingenol scaffold: LC50 > 200 μM, no in vivo toxicity in zebrafish embryos

Lower toxicity relative to poly-esterified ingenane congeners.

Class-level inference; DI3A-specific developmental toxicity data not available.

Evidence Dimension	Zebrafish embryo acute toxicity (LC50)
Target Compound Data	20-deoxyingenol (3): LC50 > 200 μM; no in vivo toxicity observed
Comparator Or Baseline	Compounds 1, 2, 4, 5 (poly-esterified ingenanes): Evident cardiotoxicity, intestinal irritation, and nutrient absorption disorders. LC50 values not explicitly quantified but qualitatively determined as toxic at tested micromolar concentrations
Quantified Difference	20-deoxyingenol LC50 > 200 μM vs. esterified congeners showing toxicity at lower concentrations. Exact fold-difference not quantifiable from available data (qualitative toxicity classification provided by authors)
Conditions	Zebrafish embryo model; 6 ingenane-type diterpenoids tested; endpoints included cardiotoxicity, intestinal irritation, and nutrient absorption; UFLC-MS/MS used for compound quantification [1]

Why This Matters

For in vivo pharmacology or toxicology programs, the 20-deoxyingenol scaffold's demonstrated low developmental toxicity in a vertebrate model suggests a favorable safety margin for DI3A relative to poly-esterified ingenane congeners, informing compound selection for chronic dosing studies where systemic toxicity is a key concern.

• [1] Zhou SK, Zhang Y, Ju YH, et al. Comparison of content-toxicity-activity of six ingenane-type diterpenoids between Euphorbia kansui before and after stir-fried with vinegar by using UFLC-MS/MS, zebrafish embryos and HT-29 cells. J Pharm Biomed Anal. 2021;193:113731. doi:10.1016/j.jpba.2020.113731 View Source

PKCδ Activation in Human Platelets

In human platelet assays designed to evaluate PKC-activating potential, 20-deoxyingenol 3-angelate (compound 1) induced significant platelet aggregation accompanied by phosphorylation of PKC substrates. Critically, PKD (protein kinase D), a well-established downstream substrate of PKCδ, was phosphorylated in response to DI3A treatment, providing direct biochemical evidence for PKCδ isoform engagement. Two other diterpene classes tested (jatrophanes and a myrsinol-type diterpene) failed to induce either platelet aggregation or PKC activation. However, quantitative isoform selectivity across PKC α, β, δ, θ, and ζ was not determined [1].

PKCδ Engagement

Supporting evidence

Positive for PKD phosphorylation (PKCδ substrate) in washed human platelets

Demonstrated PKCδ pathway engagement in platelet assay.

Quantitative isoform selectivity not determined across PKC α, β, δ, θ, ζ.

Evidence Dimension	PKC activation in human platelets (platelet aggregation and substrate phosphorylation)
Target Compound Data	20-deoxyingenol 3-angelate (1): Positive for platelet aggregation and PKC substrate phosphorylation; positive for PKD (PKCδ substrate) phosphorylation
Comparator Or Baseline	Jatrophanes (3, 4) and myrsinol-type diterpene (5): Negative for platelet aggregation, PKC substrate phosphorylation, and PKD phosphorylation
Quantified Difference	Qualitative positive/negative classification; no quantitative EC50 values reported. DI3A and 12-deoxy-16-hydroxyphorbol-20-acetate-6-angelate-13-isobutyrate (2) were the only active compounds among 5 tested diterpenes
Conditions	Washed human platelets; platelet aggregation measured by turbidimetry; PKC substrate phosphorylation detected by immunoblotting; PKD phosphorylation assessed as a PKCδ-specific readout [1]

Why This Matters

For researchers studying PKCδ-dependent signaling (e.g., lysosome biogenesis, autophagy, neurodegenerative disease models), DI3A is a validated tool compound with demonstrated PKCδ pathway engagement, whereas other Euphorbia diterpene classes (jatrophanes, myrsinols) lack this activity and should not be substituted.

• [1] Vogg G, Mattes E, Rothenburger J, et al. Evaluation of protein kinase C-activating effect of different type of Euphorbia diterpene phorbol esters in human platelets. Planta Med. 2015;81(16):1460. doi:10.1055/s-0035-1566015 View Source

DI3A Key Applications

NK Cell Immuno-Oncology Screening

For high-throughput screens aiming to identify NK cell immunomodulators with consistent activity across diverse non-small cell lung cancer (NSCLC) models, DI3A at 1,000 nM provides reliable NK cytotoxicity enhancement of 36–40% against H1299, H1975, and A549 lines, whereas the more potent analogue I3A exhibits cell-line-dependent activity with approximately 40% variation in enhancement magnitude between H1299 and H1975 [1]. DI3A's broader activity profile makes it the preferred positive control for multi-line NK cell screening campaigns.

PKCδ-Mediated Lysosome Biogenesis & Autophagy

DI3A is a validated PKCδ activator that promotes TFEB nuclear translocation and lysosomal biogenesis [2]. The 20-deoxyingenol scaffold has been used to design 18 derivatives targeting PKCδ for enhanced autophagy and clearance of pathogenic protein aggregates including β-amyloid and phosphorylated Tau [3]. For laboratories investigating PKCδ-dependent lysosomal pathways in Alzheimer's or Parkinson's models, DI3A serves as both a tool compound and a scaffold for medicinal chemistry optimization.

Synthetic Precursor to Ingenol 3-Angelate

According to the LEO Laboratories patent (US 9,624,157 B2), DI3A is the direct chemical precursor for synthesizing ingenol 3-angelate (PEP005) via selenium dioxide-mediated allylic hydroxylation at the 20-position [4]. Procurement of DI3A enables laboratories to generate both DI3A and I3A in-house, providing synthetic flexibility that is not available when purchasing I3A alone. This is particularly valuable for medicinal chemistry groups exploring structure-activity relationships around the ingenane scaffold.

Comparative Toxicity Profiling of Ingenane Esters

The 20-deoxyingenol core scaffold exhibits a favorable zebrafish embryo toxicity profile (LC50 > 200 μM) relative to poly-esterified ingenane congeners that cause frank cardiotoxicity and intestinal irritation at lower concentrations [5]. DI3A, as a mono-esterified 20-deoxyingenol derivative, is well-suited as a reference compound in comparative toxicology studies aimed at dissecting the contribution of ester substitution patterns to in vivo diterpenoid toxicity.

Application

Selection Property

Validation Focus

Multi-line NSCLC NK cell screening

Consistent NK enhancement across H1299, H1975, A549 models

Reproducibility of cytotoxicity readout across cell lines

PKCδ-dependent lysosomal pathway studies

PKCδ activator promoting TFEB nuclear translocation

Autophagy and protein aggregate clearance endpoints

Synthetic chemistry & SAR studies

Direct precursor for I3A via SeO₂ allylic hydroxylation

In-house synthesis of both DI3A and I3A analogs

Ingenane ester toxicity profiling

20-deoxyingenol scaffold with low zebrafish embryo toxicity

Ester substitution pattern impact on in vivo safety endpoints

• [1] Xu Z, Zhu X, Su L, et al. A high-throughput assay for screening natural products that boost NK cell-mediated killing of cancer cells. Pharm Biol. 2020;58(1):357-366. doi:10.1080/13880209.2020.1748661 View Source
• [2] Vogg G, Mattes E, Rothenburger J, et al. Evaluation of protein kinase C-activating effect of different type of Euphorbia diterpene phorbol esters in human platelets. Planta Med. 2015;81(16):1460. doi:10.1055/s-0035-1566015 View Source
• [3] Li Y, Wang X, Chen Z, et al. Design of 20-deoxyingenol-esters-based PKC agonists and their lysosome biogenesis-enhancing activity. Nat Prod Bioprospect. 2025;15(1):38. doi:10.1007/s13659-025-00522-x View Source
• [4] Liang X. Process for the preparation of ingenol-3-angelate from 20-deoxy-ingenol. US Patent 9,624,157 B2. Issued April 18, 2017. View Source
• [5] Zhou SK, Zhang Y, Ju YH, et al. Comparison of content-toxicity-activity of six ingenane-type diterpenoids between Euphorbia kansui before and after stir-fried with vinegar by using UFLC-MS/MS, zebrafish embryos and HT-29 cells. J Pharm Biomed Anal. 2021;193:113731. doi:10.1016/j.jpba.2020.113731 View Source